Cas no 866155-27-3 (2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine)
2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine Chemical and Physical Properties
Names and Identifiers
-
- Thiazolidine, 2-[(3-fluorophenoxy)methyl]-
- 2-[(3-fluorophenoxy)methyl]-1,3-thiazolidine
- 3-fluorophenyl 1,3-thiazolan-2-ylmethyl ether
- 2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine
-
- Inchi: 1S/C10H12FNOS/c11-8-2-1-3-9(6-8)13-7-10-12-4-5-14-10/h1-3,6,10,12H,4-5,7H2
- InChI Key: ZQBBRHDXJIZLDR-UHFFFAOYSA-N
- SMILES: S1CCNC1COC1C=CC=C(C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- XLogP3: 2.2
- Topological Polar Surface Area: 46.6
2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659532-1mg |
2-((3-Fluorophenoxy)methyl)thiazolidine |
866155-27-3 | 98% | 1mg |
¥556.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659532-2mg |
2-((3-Fluorophenoxy)methyl)thiazolidine |
866155-27-3 | 98% | 2mg |
¥504.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659532-5mg |
2-((3-Fluorophenoxy)methyl)thiazolidine |
866155-27-3 | 98% | 5mg |
¥682.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659532-10mg |
2-((3-Fluorophenoxy)methyl)thiazolidine |
866155-27-3 | 98% | 10mg |
¥945.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659532-20mg |
2-((3-Fluorophenoxy)methyl)thiazolidine |
866155-27-3 | 98% | 20mg |
¥1396.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659532-25mg |
2-((3-Fluorophenoxy)methyl)thiazolidine |
866155-27-3 | 98% | 25mg |
¥1323.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659532-50mg |
2-((3-Fluorophenoxy)methyl)thiazolidine |
866155-27-3 | 98% | 50mg |
¥1328.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659532-100mg |
2-((3-Fluorophenoxy)methyl)thiazolidine |
866155-27-3 | 98% | 100mg |
¥2194.00 | 2024-04-27 |
2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine
Comprehensive Overview of 2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine (CAS No. 866155-27-3): Properties, Applications, and Industry Insights
2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine (CAS No. 866155-27-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiazolidine ring with a 3-fluorophenoxy moiety, offering a versatile scaffold for drug discovery. Its molecular formula C10H10FNO2S and molecular weight 227.25 g/mol make it an intermediate of interest for synthesizing bioactive molecules targeting inflammation, metabolic disorders, and microbial infections.
Recent trends in AI-driven drug discovery have highlighted compounds like 2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine as potential candidates for virtual screening and structure-activity relationship (SAR) studies. Researchers frequently search for "fluorophenoxy derivatives in medicinal chemistry" or "thiazolidine-based drug design," reflecting the compound's relevance in addressing unmet medical needs. Its lipophilicity (LogP ~2.1) and hydrogen-bonding capacity align with modern fragment-based drug discovery strategies.
The synthesis of CAS 866155-27-3 typically involves nucleophilic substitution reactions between 3-fluorophenol and thiazolidine precursors, followed by purification via column chromatography. Analytical characterization using HPLC, NMR, and mass spectrometry confirms its high purity (>98%), a critical parameter for pharmaceutical applications. Environmental scientists also investigate its biodegradation pathways due to growing concerns about sustainable chemistry.
In the context of green chemistry, 2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine has been evaluated for atom economy in synthetic routes. Patent literature reveals its utility in crop protection formulations, particularly as a synergist enhancing pesticide efficacy at lower doses—a response to the global demand for precision agriculture solutions. The 3-fluorophenyl group contributes to improved cell membrane permeability, a hot topic in bioavailability optimization studies.
Thermal analysis (DSC) shows the compound's stability up to 180°C, making it suitable for high-temperature industrial processes. Regulatory databases indicate compliance with REACH and FDA guidelines for research use, though comprehensive toxicological profiles remain an active area of study. The rise of computational chemistry tools allows predictive modeling of its metabolite formation, addressing frequent queries about "in silico ADME prediction for fluorinated heterocycles."
Market analysts note growing demand for CAS 866155-27-3 in contract research organizations (CROs), driven by pharmaceutical outsourcing trends. Its structure-property relationships are frequently compared to thiazole and oxazolidinone analogs in scientific literature. The compound's electrophilic reactivity at the thiazolidine sulfur position enables diverse click chemistry applications, particularly in proteomics and chemical biology probe development.
Emerging studies explore its potential in metal-organic frameworks (MOFs) for controlled release formulations, aligning with nanotechnology advancements. The fluorine atom enhances binding affinity in enzyme inhibition, a principle leveraged in kinase inhibitor design. Safety data sheets emphasize standard laboratory handling protocols, while QSPR models predict its environmental fate—a key consideration for ESG-compliant manufacturing.
866155-27-3 (2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)